4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]-6-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C22H22N6/c1-2-5-20-14-18(6-7-19(20)4-1)16-26-10-12-27(13-11-26)21-15-22(24-17-23-21)28-9-3-8-25-28/h1-9,14-15,17H,10-13,16H2
• InChI Key: BNUBAYDNJROBTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C4=NC=NC(=C4)N5C=CC=N5
• Molecular Formula: C22H22N6
• Molecular Weight: 370.4 g/mol

Description

“4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine” is a chemical compound. It is related to a class of compounds that have been studied for their inhibitory effects on Equilibrative Nucleoside Transporters (ENTs).

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions. For instance, the reaction mixture is cooled to room temperature, and the obtained solid is filtered, washed with cold water, and dried under vacuum to afford pure intermediate.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, the replacement of the naphthalene moiety with the benzene moiety could abolish the inhibitory effects on ENT1 and ENT2.

Mechanism of Action

Target of Action

The primary targets of 4-{4-[(naphthalen-2-yl)methyl]piperazin-1-yl}-6-(1H-pyrazol-1-yl)pyrimidine are Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy .

Mode of Action

This compound interacts with its targets, the ENTs, by inhibiting their function . It is more selective to ENT2 than to ENT1 . The compound reduces the maximum rate of uridine uptake (Vmax) in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it is a non-competitive inhibitor .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis pathway and the regulation of adenosine function . This can have downstream effects on various cellular processes that rely on these pathways, including cell proliferation and apoptosis.

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the disruption of nucleotide synthesis and adenosine function due to the inhibition of ENTs . This can lead to alterations in cell proliferation and apoptosis, potentially making the compound useful in contexts such as chemotherapy .

Future Directions

The future directions in the study of similar compounds involve structural modification to improve their potency and selectivity, leading to the development of useful pharmacological agents.